![molecular formula C22H23NO5 B6261018 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-2-yl)acetic acid CAS No. 2138790-60-8](/img/no-structure.png)
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-2-yl)acetic acid
Description
The compound “2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-2-yl)acetic acid” is a chemical compound with the CAS Number: 260367-12-2 and a molecular weight of 341.36 . It has a linear formula of C19H19NO5 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the linear formula C19H19NO5 . This indicates that the molecule contains 19 carbon atoms, 19 hydrogen atoms, 1 nitrogen atom, and 5 oxygen atoms .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a boiling point of 602.6°C at 760 mmHg . The compound should be stored in a dry environment at a temperature between 2-8°C .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-2-yl)acetic acid' involves the protection of the amine group, followed by the reaction with oxan-2-ylacetic acid. The protected amine group is then deprotected to yield the final product.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydroxide", "Methanesulfonyl chloride", "Oxan-2-ylacetic acid", "Diisopropylethylamine", "N,N-Dimethylformamide", "Triethylamine", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Sodium chloride" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydroxide to yield 9H-fluoren-9-ol.", "9H-fluoren-9-ol is reacted with methanesulfonyl chloride and diisopropylethylamine to yield 9-(methanesulfonyloxy)fluorene.", "9-(Methanesulfonyloxy)fluorene is reacted with oxan-2-ylacetic acid and N,N-dimethylformamide in the presence of triethylamine to yield 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-2-yl)acetic acid.", "The amine group in 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-2-yl)acetic acid is deprotected using hydrochloric acid and sodium bicarbonate to yield the final product." ] } | |
CAS RN |
2138790-60-8 |
Product Name |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-2-yl)acetic acid |
Molecular Formula |
C22H23NO5 |
Molecular Weight |
381.4 |
Purity |
95 |
Origin of Product |
United States |
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